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This technical guide provides a comprehensive overview of the toxicological studies and safety

assessment of triethanolamine dodecylbenzenesulfonate (TEA-DBS), a common anionic

surfactant. The information is intended for researchers, scientists, and professionals in drug

development and chemical safety assessment. This document summarizes available data on

the substance's potential hazards, outlines experimental methodologies for its toxicological

evaluation, and presents key information in a structured format for ease of reference.

Executive Summary
Triethanolamine dodecylbenzenesulfonate is a salt of dodecylbenzenesulfonic acid and

triethanolamine. It is widely used in various consumer and industrial products as a surfactant.

The safety of dodecylbenzenesulfonate salts, including TEA-DBS, has been reviewed by

bodies such as the Cosmetic Ingredient Review (CIR) Expert Panel, which concluded that they

are safe for use in cosmetics when formulated to be non-irritating.[1][2] This guide delves into

the specifics of its toxicological profile, drawing from studies on TEA-DBS and structurally

related linear alkylbenzene sulfonates (LAS).
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Quantitative data for triethanolamine dodecylbenzenesulfonate is limited in publicly

available literature. The following tables summarize the available data for TEA-DBS and related

dodecylbenzenesulfonate salts to provide a comparative toxicological profile.

Table 1: Acute Toxicity Data

Endpoint
Test
Substance

Species Route Value Reference

LD50

Dodecylbenz

enesulfonic

acid

Rat Oral
500-2000

mg/kg
[3]

LD50

Sodium

Dodecylbenz

ene Sulfonate

Rat Oral
438 - 500

mg/kg
[4]

LD50
Triethanolami

ne
Rat Oral 4190 mg/kg [4]

LD50
Triethanolami

ne
Rabbit Dermal > 20 mL/kg [5]

Table 2: Repeated Dose Toxicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b009719?utm_src=pdf-body
https://westpenetone.com/wp-content/uploads/Citrikleen-ASC-SDS-GHS-2.pdf
https://0445f81.netsolhost.com/__static/a564e88d45a6a50fff91ac79172a9c68/3278_suds-less.pdf
https://0445f81.netsolhost.com/__static/a564e88d45a6a50fff91ac79172a9c68/3278_suds-less.pdf
https://pim-resources.coleparmer.com/sds/96294.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint
Test
Substanc
e

Species Route Duration Value
Referenc
e

NO(A)EL

Isopropyla

mine salt of

dodecylbe

nzenesulfo

nic acid

Rat Oral 42-44 days

80

mg/kg/day

(systemic)

[6]

NOEL

Isopropyla

mine salt of

dodecylbe

nzenesulfo

nic acid

Rat Oral 42-44 days

320

mg/kg/day

(reproducti

on/develop

mental)

[6]

Table 3: Dermal and Ocular Irritation
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Endpoint
Test
Substance

Species
Concentrati
on

Result Reference

Skin Irritation

Linear

Alkylbenzene

Sulfonate

(LAS)

Rabbit

10% and

25% w/v

aqueous

solution

Moderate

irritation
[1]

Skin Irritation

Sodium

Dodecylbenz

enesulfonate

(SDDBS)

Rabbit 15%
Severely

irritating
[2]

Eye Irritation

Linear

Alkylbenzene

Sulfonate

(LAS)

Rabbit ≥ 5% Irritant [7]

Eye Irritation

Linear

Alkylbenzene

Sulfonate

(LAS)

Rabbit ≤ 0.1%
Mild to no

irritation
[7]

Table 4: Genotoxicity and Carcinogenicity

Endpoint
Test
Substance

System Result Reference

Mutagenicity

Sodium

Dodecylbenzene

sulfonate

Ames Test Negative [8]

Genotoxicity

Not specified

dodecylbenzene

sulfonate

In vitro Ames and

clastogenicity

tests

Non-mutagenic

and not

clastogenic

[9]

Carcinogenicity Dodecylbenzene
Hairless mice

(dermal)

Weakly

tumorigenic, not

carcinogenic

[10]
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Experimental Protocols
Detailed methodologies for key toxicological assessments are outlined below, based on

internationally recognized guidelines.

Dermal Irritation/Corrosion Testing
The potential for a substance to cause skin irritation is typically assessed using the OECD Test

Guideline 404. This test involves the application of the test substance to the skin of a suitable

animal model, usually the albino rabbit.

Experimental Workflow for Dermal Irritation (OECD TG 404)
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Start: Test Substance Application

Apply 0.5 mL (liquid) or 0.5 g (solid)
to shaved skin of rabbit

Cover with gauze patch and
semi-occlusive dressing for 4 hours

Remove patch and wash treated area

Observe for erythema and edema
at 1, 24, 48, and 72 hours

Score skin reactions based on a
graded scale (0-4)

Evaluate results and classify
substance based on mean scores

End: Hazard Classification

Click to download full resolution via product page

Workflow for Dermal Irritation Testing.

Ocular Irritation/Corrosion Testing
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The potential for a substance to cause eye irritation or damage is assessed using the OECD

Test Guideline 405. This test involves the instillation of the test substance into the eye of an

albino rabbit.

Experimental Workflow for Ocular Irritation (OECD TG 405)

Start: Test Substance Instillation

Instill 0.1 mL (liquid) or 0.1 g (solid)
into the conjunctival sac of one eye

Examine eyes at 1, 24, 48, and 72 hours
and daily thereafter if effects persist

Score corneal opacity, iritis,
conjunctival redness, and chemosis

Calculate mean scores and classify
substance based on irritation persistence and severity

End: Hazard Classification

Click to download full resolution via product page

Workflow for Ocular Irritation Testing.

Bacterial Reverse Mutation Test (Ames Test)
The Ames test, following OECD Test Guideline 471, is a widely used method to assess the

mutagenic potential of a chemical. It utilizes specific strains of Salmonella typhimurium and

Escherichia coli that are unable to synthesize an essential amino acid (histidine or tryptophan,
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respectively). The test evaluates the ability of the substance to cause a reverse mutation,

allowing the bacteria to grow on a medium lacking the amino acid.

Experimental Workflow for Ames Test (OECD TG 471)

Start: Prepare Bacterial Cultures

Prepare tester strains of
S. typhimurium or E. coli

Expose bacteria to test substance
with and without metabolic activation (S9)

Plate treated bacteria on
minimal glucose agar plates

Incubate plates for 48-72 hours at 37°C

Count revertant colonies

Compare revertant counts to negative control.
A significant increase indicates mutagenicity.

End: Mutagenicity Assessment

Click to download full resolution via product page
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Workflow for the Ames Test.

Mechanisms of Toxicity
Skin Irritation
Surfactants like triethanolamine dodecylbenzenesulfonate primarily cause skin irritation

through their interaction with the stratum corneum, the outermost layer of the skin.[11][12] This

interaction disrupts the skin's barrier function, leading to irritation and inflammation.

Signaling Pathway of Surfactant-Induced Skin Irritation

Triethanolamine
Dodecylbenzenesulfonate

Stratum Corneum

Interaction with Proteins (Keratin)
and Lipids

Protein Denaturation
and Lipid Disruption

Skin Barrier Disruption

Increased Permeability

Inflammatory Response
(Erythema, Edema)
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Click to download full resolution via product page

Mechanism of surfactant-induced skin irritation.

The mechanism involves the binding of surfactant molecules to keratin, a key structural protein

in the skin, causing it to denature.[13] Surfactants also disrupt the organized lipid matrix of the

stratum corneum.[14] This dual action compromises the skin's barrier integrity, allowing the

surfactant and other potential irritants to penetrate deeper into the epidermis, triggering an

inflammatory response characterized by redness (erythema) and swelling (edema).[11]

Safety Assessment and Conclusion
The available data, largely from studies on analogous dodecylbenzenesulfonate salts, suggest

that triethanolamine dodecylbenzenesulfonate has a low order of acute toxicity.[4] It is

considered to be a skin and eye irritant, particularly at higher concentrations.[1][2] The irritant

properties are a characteristic of many surfactants and are dependent on concentration and

pH.[1]

Based on the available information, linear alkylbenzene sulfonates are not considered to be

reproductive or developmental toxicants via dermal exposure, nor are they considered

genotoxic or carcinogenic.[6][8]

In conclusion, while specific toxicological data for triethanolamine dodecylbenzenesulfonate
are not extensively available, the information from related compounds provides a basis for a

preliminary safety assessment. It is recommended that products containing this ingredient be

formulated to minimize irritation potential. Further studies on the specific toxicological profile of

triethanolamine dodecylbenzenesulfonate would be beneficial for a more comprehensive

risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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